Cas no 2112-20-1 (3,6-Dichloro-2-nitrobenzonitrile)

3,6-Dichloro-2-nitrobenzonitrile is a halogenated nitrile compound with a molecular formula of C7H2Cl2N2O2. It features a benzonitrile core substituted with two chlorine atoms at the 3- and 6-positions and a nitro group at the 2-position, imparting distinct reactivity for use in organic synthesis. This compound serves as a versatile intermediate in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. Its electron-withdrawing substituents enhance its utility in nucleophilic aromatic substitution reactions and cross-coupling processes. The high purity and stability of 3,6-Dichloro-2-nitrobenzonitrile make it suitable for precise synthetic applications, particularly in constructing complex heterocyclic frameworks. Proper handling is advised due to its potential reactivity.

3,6-Dichloro-2-nitrobenzonitrile structure

2112-20-1 structure

Product Name:3,6-Dichloro-2-nitrobenzonitrile

CAS No:2112-20-1

MF:C₇H₂Cl₂N₂O₂

MW:217.008979320526

CID:1093556

PubChem ID:72942717

Update Time:2025-11-02

3,6-Dichloro-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3,6-Dichloro-2-nitrobenzonitrile
- 2112-20-1
- Inchi： 1S/C7H2Cl2N2O2/c8-5-1-2-6(9)7(11(12)13)4(5)3-10/h1-2H
- InChI Key： ULERJNPIJQDHOF-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(C#N)=C1[N+](=O)[O-])Cl

Computed Properties

Exact Mass: 215.9493327g/mol
Monoisotopic Mass: 215.9493327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 69.6Å²

3,6-Dichloro-2-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12096650-1g	3,6-Dichloro-2-nitrobenzonitrile	2112-20-1	95+%	1g	$429	2024-07-24

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Additional information on 3,6-Dichloro-2-nitrobenzonitrile

3,6-Dichloro-2-nitrobenzonitrile (CAS No. 2112-20-1): A Versatile Intermediate for Modern Chemical Applications

3,6-Dichloro-2-nitrobenzonitrile (CAS No. 2112-20-1) is a high-value nitroaromatic compound widely recognized for its role as a chemical intermediate in pharmaceuticals, agrochemicals, and specialty materials. Its molecular structure, featuring a nitro group and cyano functionality, enables diverse reactivity, making it a focal point for researchers exploring crop protection agents, pharmaceutical synthesis, and organic electronics. With increasing interest in sustainable chemistry and green synthesis, this compound has gained attention for its potential in catalytic transformations and atom-efficient reactions.

The demand for 3,6-Dichloro-2-nitrobenzonitrile aligns with trends in precision agriculture, where its derivatives contribute to next-generation herbicides and pesticides. Searches for "nitrobenzonitrile applications" and "CAS 2112-20-1 suppliers" have surged, reflecting industrial interest. Its electron-withdrawing groups also make it valuable in OLED materials and photovoltaic research, addressing queries like "how to improve charge transport in organic semiconductors."

From a synthetic perspective, 2112-20-1 serves as a precursor for heterocyclic compounds through nucleophilic substitution or reduction pathways. Recent publications highlight its use in cross-coupling reactions, a hot topic in catalysis research. Environmental considerations drive innovations in waste-minimizing processes for its production, responding to searches for "eco-friendly nitro compound synthesis."

Analytical methods for 3,6-Dichloro-2-nitrobenzonitrile typically involve HPLC-MS and NMR spectroscopy, with users frequently seeking "CAS 2112-20-1 spectroscopic data." Regulatory compliance remains critical, though the compound itself falls outside restricted categories. Its stability under standard conditions makes it suitable for global supply chains, a key concern in "chemical logistics optimization" discussions.

Emerging applications include metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its structural rigidity aids porosity control. This connects to trending searches like "advanced materials for carbon capture." As industries prioritize molecular diversification, 2112-20-1 continues to enable innovations across life sciences and material engineering sectors.